2-cyclohexyl-1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one

• IUPAC Name: 2-cyclohexyl-1-[4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H30N4O2/c1-29-21-10-6-5-9-19(21)20-11-12-22(25-24-20)26-13-15-27(16-14-26)23(28)17-18-7-3-2-4-8-18/h5-6,9-12,18H,2-4,7-8,13-17H2,1H3
• InChI Key: FYSSEKBRMPICAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)C(=O)CC4CCCCC4
• Molecular Formula: C23H30N4O2
• Molecular Weight: 394.5 g/mol
• CAS No.: 1021229-94-6

Description

This compound features a piperazine core linked to a pyridazine ring substituted with a 2-methoxyphenyl group at position 6 and a cyclohexyl-ethanone moiety at position 1 (Figure 1). The piperazine-ethanone scaffold is common in medicinal chemistry due to its versatility in modulating receptor interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-cyclohexyl-1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one typically involves multiple steps, including the formation of the pyridazinone core, the introduction of the methoxyphenyl group, and the final coupling with the piperazine and cyclohexyl moieties. Common synthetic routes may involve:

Formation of the Pyridazinone Core: This can be achieved through the cyclization of appropriate hydrazine derivatives with diketones.

Introduction of the Methoxyphenyl Group: This step often involves electrophilic aromatic substitution reactions.

Coupling with Piperazine and Cyclohexyl Moieties: This can be done using nucleophilic substitution reactions or through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the use of automated synthesis platforms to streamline the process.

Chemical Reactions Analysis

Types of Reactions

2-cyclohexyl-1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group or further to a carboxyl group.

Reduction: The pyridazinone core can be reduced to form dihydropyridazinones.

Substitution: The piperazine moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Formation of hydroxyl or carboxyl derivatives.

Reduction: Formation of dihydropyridazinones.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

2-cyclohexyl-1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an acetylcholinesterase (AChE) inhibitor, which could be useful in treating neurodegenerative diseases such as Alzheimer’s.

Biological Studies: The compound’s interactions with various biological targets are studied using molecular docking and in vitro assays.

Industrial Applications: It can be used as a building block for the synthesis of more complex molecules in pharmaceutical research.

Mechanism of Action

The mechanism of action of 2-cyclohexyl-1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one involves its interaction with specific molecular targets such as acetylcholinesterase. The compound binds to the active site of the enzyme, inhibiting its activity and thereby increasing the levels of acetylcholine in the synaptic cleft. This can enhance cholinergic transmission and improve cognitive functions in conditions like Alzheimer’s disease .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Table 1: Key Structural Features of Comparable Piperazine-Ethanone Derivatives

Compound Name	Core Structure	Substituents on Piperazine	Molecular Weight (g/mol)	Functional Groups
Target Compound	Piperazin-1-yl ethanone	6-(2-Methoxyphenyl)pyridazin-3-yl	~425.5*	Cyclohexyl, methoxyphenyl, pyridazine
2-Cyclohexyl-1-{4-[2-(2-Furyl)-2-Hydroxyethyl]Piperazin-1-yl}Ethanone ()	Piperazin-1-yl ethanone	2-(2-Furyl)-2-hydroxyethyl	234.73 (as HCl salt)	Furyl, hydroxyl
1-{4-[6-(1H-Imidazol-1-yl)Pyridazin-3-yl]Piperazin-1-yl}-2-(1H-Indol-1-yl)Ethan-1-one ()	Piperazin-1-yl ethanone	6-(1H-Imidazol-1-yl)pyridazin-3-yl	387.44	Indolyl, imidazole
2-{4-[6-(Hydroxymethyl)Pyridazin-3-yl]Piperazin-1-yl}Ethan-1-ol ()	Piperazin-1-yl ethanol	6-(Hydroxymethyl)pyridazin-3-yl	238.29	Hydroxymethyl, ethanol

*Calculated based on formula C₂₃H₂₇N₄O₂.

Key Observations :

• Aromatic vs.
• Pyridazine Modifications : Substitutions on the pyridazine ring (e.g., methoxyphenyl vs. imidazole) influence electronic properties and hydrogen-bonding capacity, which may affect receptor binding .
• Functional Group Variations: The ethanone moiety in the target compound differs from ethanol in , impacting polarity and pharmacokinetic properties.

Insights :

• The target compound’s synthesis likely parallels methods in , involving piperazine-ethanone coupling via nucleophilic substitution or transition metal catalysis.
• Yields for analogues vary significantly (29–35%), suggesting that steric hindrance from bulky groups (e.g., cyclohexyl) or electron-withdrawing substituents (e.g., sulfonyl) may affect efficiency.

Physicochemical and Pharmacological Implications

• Lipophilicity : The cyclohexyl group in the target compound likely increases logP compared to furyl () or imidazole () derivatives, enhancing blood-brain barrier penetration .
• Hydrogen Bonding : The pyridazine’s nitrogen atoms and methoxy group may facilitate interactions with serine/threonine kinases or GPCRs, as seen in 5-HT6 receptor ligands ().
• Metabolic Stability : Bulkier substituents (e.g., cyclohexyl) may reduce oxidative metabolism compared to smaller groups like hydroxymethyl ().